Cas no 953757-10-3 (3-Chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}propan-1-one)

• Product Name: 3-Chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}propan-1-one
• CAS No: 953757-10-3
• MF: C₁₀H₁₂ClNOS
• MW: 229.726380348206
• CID: 4667172
• Update Time: 2025-05-23

3-Chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-{4H,5H,6H,7H-thieno-[3,2-c]pyridin-5-yl}propan-1-one
• 3-chloro-1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propan-1-one
• 1-Propanone, 3-chloro-1-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-
• 3-Chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}propan-1-one

• Inchi： 1S/C10H12ClNOS/c11-4-1-10(13)12-5-2-9-8(7-12)3-6-14-9/h3,6H,1-2,4-5,7H2
• InChI Key： AHJDNRQYCDLFQB-UHFFFAOYSA-N
• SMILES： C(N1CC2C=CSC=2CC1)(=O)CCCl

Additional information on 3-Chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}propan-1-one

Comprehensive Overview of 3-Chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one (CAS No. 953757-10-3)

3-Chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one (CAS No. 953757-10-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thienopyridine backbone and chloro-propanone functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and potential applications make it a subject of interest for researchers exploring drug discovery, medicinal chemistry, and material science.

The growing demand for novel heterocyclic compounds in pharmaceutical development has placed 3-Chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one at the forefront of synthetic chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as researchers leverage machine learning to predict its reactivity and optimize synthesis pathways. This aligns with the broader industry shift toward sustainable chemistry and green synthesis, where efficient and eco-friendly production methods are prioritized.

One of the key features of this compound is its thieno[3,2-c]pyridine core, a scaffold known for its versatility in constructing pharmacologically active molecules. The incorporation of a chloro-propanone moiety enhances its reactivity, enabling diverse derivatization opportunities. Such properties are particularly valuable in the development of central nervous system (CNS) therapeutics and enzyme inhibitors, areas where precision in molecular design is paramount.

From a synthetic perspective, CAS No. 953757-10-3 presents both challenges and opportunities. Its preparation often involves multi-step reactions, including cyclization and functional group interconversion, which require meticulous optimization. Researchers frequently search for high-yield synthesis methods and catalytic alternatives to improve efficiency, reflecting the compound's role in advancing process chemistry.

In the context of intellectual property and patent literature, 3-Chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one has been cited in several applications related to neurological disorders and metabolic diseases. This underscores its potential as a building block for next-generation therapeutics. Additionally, its physicochemical properties, such as solubility and stability, are frequently analyzed to ensure compatibility with formulation development.

The compound's relevance extends to academic research, where it is studied for its mechanistic insights into heterocyclic reactivity. Universities and research institutions often explore its applications in catalysis and molecular recognition, contributing to a deeper understanding of structure-activity relationships. This aligns with the increasing focus on translational research, bridging the gap between laboratory findings and clinical applications.

As the scientific community continues to explore 3-Chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one, its role in precision medicine and targeted therapy is expected to expand. With advancements in analytical techniques such as NMR spectroscopy and mass spectrometry, researchers can now characterize its properties with unprecedented accuracy, paving the way for innovative applications.

In summary, CAS No. 953757-10-3 represents a compelling case study in modern chemical research. Its structural complexity, synthetic versatility, and potential therapeutic applications make it a valuable subject for ongoing investigation. Whether in the context of drug development, material science, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality in the chemical sciences.